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CAS No.: 539-93-5

Cat. No.: S1493892

Get Quote

The table below summarizes key information on 1,3-Dilaurin, including its identity and a highly effective

synthesis method.

Aspect Specification / Value

CAS Number 539-93-5 [1]

Molecular Formula C27H52O5 [1]

Molecular Weight 456.7 g/mol [1]

Lipid Number DG (12:0/0:0/12:0) [1]

Documented Purity >99% (Supplier: Larodan) [1]

Synthesis Method Solvent-free enzymatic esterification [2]

Optimal Catalyst Lipozyme RM IM (5 wt% of reactants) [2]

Optimal Temperature 50°C [2]

Reaction Time 3 hours [2]

Lauric Acid Conversion 95.3% [2]

1,3-Dilaurin Content (Crude) 80.3% [2]
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Aspect Specification / Value

1,3-Dilaurin Content (Purified) 99.1% [2]

Experimental Protocol for Synthesis and Analysis

Here is a detailed methodology for the synthesis, purification, and purity analysis of 1,3-Dilaurin, based on a

published research paper [2].

Solvent-Free Enzymatic Synthesis

Reaction Setup: Combine 10 mmol of glycerol and 20 mmol of lauric acid in a 50 mL pear-shaped
flask. Add Lipozyme RM IM immobilized lipase at 5% by weight of the total reactants [2].

Reaction Conditions: Assemble a vacuum-driven air bubbling system. Maintain a vacuum of 4 mm
Hg and a temperature of 50°C in a water bath. The reaction is initiated by applying vacuum, which

draws air into the flask, bubbling the mixture and facilitating the reaction [2].
Reaction Duration: Run the reaction for 3 hours [2].

Crude Product Isolation: After the reaction, filter the mixture to remove the immobilized lipase. For
solid products, petroleum ether can be added to aid filtration and subsequently evaporated [2].

Purification of 1,3-Dilaurin

Method: Purify the solid 1,3-Dilaurin by recrystallization from dry methanol [2]. This step is crucial
for achieving the high purity (>99%) reported in the study.

Purity Analysis by Normal-Phase HPLC (NP-HPLC)

This is the core technique for analyzing the lipid profile and determining the purity of the synthesized 1,3-

Dilaurin.

Instrumentation: HPLC system with a binary pump and a differential refractive index (RI) detector

[2].
Analytical Column: Phenomenex normal-phase Luna silica column (250 mm x 4.6 mm i.d., particle

size 5 μm) [2].
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Mobile Phase: A mixture of n-hexane and 2-propanol in a ratio of 15:1 [2].

Flow Rate: 1.0 mL/min [2].
Column Temperature: Maintain constant at 35°C [2].

Sample Preparation: Dissolve the sample in the mobile phase at a concentration of 5 mg/mL [2].
Injection Volume: 20 μL [2].

The relationship between synthesis and analysis in achieving high-purity 1,3-Dilaurin is illustrated below.
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Start Reaction

Synthesis Phase
Esterification of Glycerol

& Lauric Acid

Catalyst: Lipozyme RM IM
Conditions: 50°C, 4 mm Hg, 3h

Crude Product Mixture
(Contains 1,3-Dilaurin,

unreacted materials, by-products)

Purification Phase
Filtration & Recrystallization

from dry methanol

Purified 1,3-Dilaurin

Purity Analysis Phase
Normal-Phase HPLC

Purity Result
>99% pure 1,3-Dilaurin
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Synthesis and analysis workflow for high-purity 1,3-Dilaurin.

Important Technical Considerations

Acyl Migration: The study noted a slight decrease in 1,3-Dilaurin content after 3 hours, attributed to

acyl migration, where the fatty acid moves from the sn-1,3 position to the sn-2 position. Keeping the
reaction within the optimized 3-hour window is critical to minimize this [2].

Catalyst Stability: The Lipozyme RM IM lipase showed excellent operational stability. It retained
80.2% of its original activity after 10 consecutive reaction batches under the described conditions [2].

Commercial Availability: 1,3-Dilaurin is available for research purposes from specialty chemical
suppliers like Larodan, which confirms a purity of >99% [1]. Another supplier, Enzo Life Sciences, also

lists the compound but notes it was unavailable at the time of reporting [3].

Summary for Researchers

This information provides a solid foundation for working with 1,3-Dilaurin. The solvent-free enzymatic

synthesis method is a green and efficient process, and the NP-HPLC protocol is a reliable standard for

purity analysis. The high purity levels achievable make this compound suitable for demanding applications

in pharmaceutical and cosmetic formulation research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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